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Compound of Interest

Compound Name: POPSO disodium salt
CAS No.: 108321-07-9
Cat. No.: B561065
Get Quote
. J

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling POPSO disodium salt. Adherence to these
procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical Identifier:

+ Name: POPSO disodium salt

o Synonym: Piperazine-N,N'-bis(2-hydroxypropanesulfonic acid) disodium salt[1]
e CAS Number: 108321-07-9[1]

While POPSO disodium salt is generally considered to have a low hazard profile, and a
similar compound, PIPES disodium salt, is not classified as hazardous, it is imperative to
handle it with appropriate care to minimize any potential risks.[2] Always consult the specific
Safety Data Sheet (SDS) provided by your supplier for the most accurate and detailed safety
information.
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Hazard Identification and Risk Assessment

Before beginning any work, a thorough risk assessment should be conducted. Although not
classified as hazardous, direct contact with the powder or solution should be avoided. The
primary risks are associated with inhalation of dust and eye or skin contact.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling POPSO disodium salt.

Activity Required Personal Protective Equipment

- Nitrile gloves- Safety glasses with side shields

or safety goggles[3]- Chemical-resistant lab
Weighing and Aliquoting (Dry Powder) coat[4]- N95 or higher rated respirator (if not

handled in a chemical fume hood or if dust is

generated)

- Nitrile gloves- Safety glasses with side

Solution Preparation and Handling _ _ _
shields[3]- Chemical-resistant lab coat[4]

- Nitrile gloves- Safety glasses- Standard lab
General Laboratory Use .
coa

Operational Plans: Step-by-Step Guidance
Experimental Protocol: Handling POPSO Disodium Salt

1. Preparation:

Always handle POPSO disodium salt in a well-ventilated area. For weighing the powder, a
chemical fume hood is recommended to minimize inhalation exposure.[3]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Cover the work surface with absorbent bench paper.

Before handling, inspect all PPE for damage.

N

. Weighing the Powder:
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» Don the required PPE as specified in the table above.

» To prevent static electricity, which can cause the powder to become airborne, consider using
an anti-static gun or a static-free weigh boat.[3]

o Carefully scoop the desired amount of powder, avoiding the creation of dust clouds.[3]
o Immediately close the container securely after weighing.

3. Preparing Solutions:

e Slowly add the weighed powder to the solvent to avoid splashing.[3]

« If the solution requires heating or sonication, perform this in a well-ventilated area.

4. Post-Handling:

o Thoroughly decontaminate all surfaces, glassware, and equipment that have come into
contact with the chemical using soap and water.

» Remove and dispose of contaminated PPE in the appropriate waste stream.

e Wash hands thoroughly with soap and water after handling is complete.[5]

Storage Plan

e Solid Form: Store POPSO disodium salt in a tightly sealed container in a cool, dry, and dark
place. A temperature range of 2-8°C is often recommended for long-term storage to prevent
degradation.[6]

e Solutions: Store prepared solutions in clearly labeled, sealed containers at 2-8°C. To prevent
microbial growth in long-term storage, consider sterile filtering the solution or adding a
preservative, being mindful of its compatibility with your experiments.

Disposal Plan

As POPSO disodium salt is not typically classified as hazardous waste, disposal is generally
straightforward, but always follow institutional and local regulations.
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Waste Disposal Protocol

e Solid Waste:
o Collect excess solid POPSO disodium salt in a labeled container for chemical waste.

o Contaminated items such as weigh boats, paper towels, and gloves should be disposed of
in the designated solid waste stream for laboratory materials.

e Liquid Waste:

o Agueous solutions of POPSO disodium salt, if not mixed with hazardous materials, can
often be disposed of down the drain with copious amounts of water, provided the
concentration is low.[6]

o Always check with your institution's Environmental Health and Safety (EHS) office for
specific guidelines on aqueous waste disposal.[6]

o Never dispose of solutions containing other hazardous chemicals into the sanitary sewer.
o Empty Containers:

o Rinse empty containers thoroughly with water.

o Deface the label to prevent misuse.

o Dispose of the rinsed container in the regular trash or recycling, according to institutional
policy.

Mandatory Visualization

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling POPSO disodium salt.
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Task Assessment

Start: Identify Handling Task

What is the physical form of the substance?

S ———

Solid/Powder Liquid/Solution

PPE Selection

Handling Solid/Powder Handling Aqueous Solution

Required PPE:
- Lab Coat
- Safety Goggles
- Nitrile Gloves

- Respirator (if dust is likely)

Required PPE:
- Lab Coat
- Safety Glasses
- Nitrile Gloves

Final Check

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for POPS

Need Custom Synthesis?

O Disodium Salt.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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